5-(4-acetylpiperazin-1-yl)-3-(3,5-dimethoxybenzyl)-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-(4-acetylpiperazin-1-yl)-3-[(3,5-dimethoxyphenyl)methyl]-1-methylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C23H27N5O5/c1-15(29)26-7-9-27(10-8-26)19-5-6-24-21-20(19)22(30)28(23(31)25(21)2)14-16-11-17(32-3)13-18(12-16)33-4/h5-6,11-13H,7-10,14H2,1-4H3
• InChI Key: CQZILOPGQPVWAC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2=C3C(=NC=C2)N(C(=O)N(C3=O)CC4=CC(=CC(=C4)OC)OC)C
• Molecular Formula: C23H27N5O5
• Molecular Weight: 453.5 g/mol

Description

5-(4-acetylpiperazin-1-yl)-3-(3,5-dimethoxybenzyl)-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H27N5O5 and its molecular weight is 453.499. The purity is usually 95%.
BenchChem offers high-quality 5-(4-acetylpiperazin-1-yl)-3-(3,5-dimethoxybenzyl)-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(4-acetylpiperazin-1-yl)-3-(3,5-dimethoxybenzyl)-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticancer Activity

This compound has been studied for its potential in the synthesis of novel chemical structures with anticancer activity. A series of compounds, including pyrimidyl derivatives like the one you mentioned, have been synthesized and tested against various human cancer cell lines. Some derivatives have shown potent cytotoxic activity, indicating their potential in cancer treatment research (El-Naem, El‐Nzhawy, El-Diwani, & Abdel Hamid, 2003).

Inhibition of cAMP Phosphodiesterase

Research has also explored the use of pyrido[2,3-d]pyrimidine derivatives as inhibitors of cAMP phosphodiesterase, an enzyme involved in cellular signaling. These studies contribute to understanding how modifications in the chemical structure can impact the biological activity of such compounds, potentially leading to new therapeutic agents (Novinson, Miller, Scholten, Robins, Simon, O'Brien, & Meyer, 1975).

Antitumor Activity

Further research includes the synthesis of similar compounds for their antitumor properties. For instance, derivatives of 5-methylpyrido[2,3-d]pyrimidine have been synthesized and shown significant activity against specific types of tumors in animal models, highlighting their potential in developing new antitumor drugs (Grivsky, Lee, Sigel, Duch, & Nichol, 1980).